Cas no 4724-11-2 (Benzoic acid, 2-heptyl-4-hydroxy-6-methoxy-)

Benzoic acid, 2-heptyl-4-hydroxy-6-methoxy- structure
4724-11-2 structure
Product Name:Benzoic acid, 2-heptyl-4-hydroxy-6-methoxy-
CAS No:4724-11-2
MF:C15H22O4
MW:266.332785129547
CID:1517726
Update Time:2024-08-23

Benzoic acid, 2-heptyl-4-hydroxy-6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-heptyl-4-hydroxy-6-methoxy-
    • Inchi: 1S/C15H22O4/c1-3-4-5-6-7-8-11-9-12(16)10-13(19-2)14(11)15(17)18/h9-10,16H,3-8H2,1-2H3,(H,17,18)
    • InChI Key: YHYCZOUJOITSSZ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=C(OC)C=C(O)C=C1CCCCCCC

Computed Properties

  • Exact Mass: 266.15186

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Melting Point: 110.0-110.5 °C
  • Boiling Point: 428.1±45.0 °C(Predicted)
  • PSA: 66.76
  • pka: 4.47±0.36(Predicted)
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